Cas no 823817-55-6 ((3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one)

(3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one structure
823817-55-6 structure
Product Name:(3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one
CAS No:823817-55-6
MF:C16H15F6N5O
MW:407.313623666763
MDL:MFCD09833718
CID:692358
PubChem ID:11432118
Update Time:2024-10-27

(3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyrazine,7-[(3S)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-
    • ent-Sitagliptin
    • Sitagliptin S-Isomer
    • (S)-SITAGLIPTIN
    • MFFMDFFZMYYVKS-VIFPVBQESA-N
    • BCPP000068
    • (2S)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine
    • (S)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-(2,4,5-trifluorophenyl)butan-2-amine
    • 1-Butanone, 3-amino-1-[5,6-dihydro-3-(trifluoromethyl)-1,2,4-triaz
    • (3S)-3-Amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trif
    • WQC5W43W24
    • Sitagliptin phosphate impurity A [EP]
    • A899986
    • (3S)-3-Amino-1-(3-(trifluoromethyl)-5,6-dihydro(1,2,4)triazolo(4,3-a)pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one
    • (3S)-3-Amino-1-(5,6-dihydro-3
    • (3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one
    • (3S)-3-Amino-1-[5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-trifluorophenyl)-1-butanone (ACI)
    • 1,2,4-Triazolo[4,3-a]pyrazine, 7-[(3S)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)- (9CI)
    • (S)-3-Amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one
    • AC-1940
    • EN300-20322838
    • 823817-55-6
    • SITAGLIPTIN PHOSPHATE IMPURITY A [EP IMPURITY]
    • S-Sitagliptin
    • AKOS025401481
    • Sitagliptin phosphate impurity A
    • 1,2,4-Triazolo(4,3-a)pyrazine, 7-((3S)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl)-5,6,7,8-tetrahydro-3-(trifluoromethyl)-
    • SITAGLIPTIN, (S)-
    • (3S)-3-Amino-1-(5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo(4,3-a)pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)-1-butanone
    • (3S)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one
    • UNII-WQC5W43W24
    • (3S)-3-amino-1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one
    • SCHEMBL1289311
    • 1-Butanone, 3-amino-1-(5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo(4,3-a)pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)-, (3S)-
    • SITAGLIPTIN PHOSPHATE IMPURITY A (EP IMPURITY)
    • MDL： MFCD09833718
    • Inchi： 1S/C16H15F6N5O/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22/h4,6,9H,1-3,5,7,23H2/t9-/m0/s1
    • InChI Key： MFFMDFFZMYYVKS-VIFPVBQESA-N
    • SMILES： FC(C1=NN=C2CN(C(C[C@H](CC3C=C(C(=CC=3F)F)F)N)=O)CCN21)(F)F

Computed Properties

  • Exact Mass: 407.11807909 g/mol
  • Monoisotopic Mass: 407.11807909 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 77
  • Molecular Weight: 407.31

(3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one Pricemore >>

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 823817-55-6
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Enamine
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(3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one Production Method

Production Method 1

1883657-40-6 1883657-40-6
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
2.1 -
Reference
Chiral Lewis Base-Catalyzed, Enantioselective Reduction of Unprotected β-Enamino Esters with Trichlorosilane
Ye, Jianheng; et al, Advanced Synthesis & Catalysis, 2016, 358(7), 1042-1047

Production Method 2

764667-65-4 764667-65-4
2627-86-3 2627-86-3
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Toluene ;  rt → 110 °C; 2 - 3 h, 110 °C; 110 °C → 30 °C
1.2 Reagents: Methanesulfonic acid ,  Sodium borohydride Solvents: Toluene ,  1,2-Dimethoxyethane ;  -65 °C; 1 - 1.5 h, -65 °C; -65 °C → -90 °C
1.3 Solvents: Isopropanol ;  < -90 °C; 2.5 - 3 h, -90 °C
1.4 Solvents: Water ;  -90 °C → 35 °C; 2.5 - 3 h, 25 - 35 °C
1.5 Reagents: Ammonia Solvents: Water
1.6 Reagents: Hydrochloric acid Solvents: Isopropanol ;  30 °C; 0.5 h, 30 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Isopropanol ,  Water ;  rt → 70 °C; 8 - 10 h, 105 psi, 65 - 70 °C; 70 °C → 30 °C
2.2 Reagents: Acetic acid ;  1 h, 80 - 85 °C; 85 °C → 30 °C; 2 h, 25 - 30 °C
Reference
Efficient and Convenient Synthetic Routes for Sitagliptin Impurities
Metil, Dattatray S.; et al, ChemistrySelect, 2018, 3(10), 2723-2729

Production Method 3

823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Acetic acid ,  Potassium borohydride Solvents: Dichloromethane ;  -30 - 35 °C; 30 min, 35 °C
1.2 Solvents: Dichloromethane ;  2 h, rt
1.3 Reagents: Sodium hydroxide ,  Hydrochloric acid Solvents: Water ;  pH 8, rt
2.1 Reagents: Formic acid ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isopropanol ,  Water ;  rt → 50 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8, rt
Reference
Synthesis of related substance of sitagliptin phosphate
Wu, Zonghao; et al, Shandong Huagong, 2017, 46(14), 19-21

Production Method 4

1526941-29-6 1526941-29-6
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Periodic acid (H5IO6) Catalysts: Chromium trioxide Solvents: Acetonitrile ;  0 °C; 1 h, 0 °C
1.2 Reagents: Disodium phosphate Solvents: Water
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole ,  Diisopropylethylamine Solvents: Dimethylformamide ;  2 d, 23 °C
3.1 Reagents: Methanesulfonic acid ,  Trifluoroacetic acid Solvents: Thioanisole ;  12 h, 40 °C
Reference
Catalytic enantioselective allylic amination of olefins for the synthesis of ent-sitagliptin
Bao, Hongli; et al, Synlett, 2013, 24(18), 2459-2463

Production Method 5

24424-99-5 24424-99-5
1883657-39-3 1883657-39-3
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
3.1 -
Reference
Chiral Lewis Base-Catalyzed, Enantioselective Reduction of Unprotected β-Enamino Esters with Trichlorosilane
Ye, Jianheng; et al, Advanced Synthesis & Catalysis, 2016, 358(7), 1042-1047

Production Method 6

764667-65-4 764667-65-4
3886-69-9 3886-69-9
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Isopropanol ;  rt; rt → 45 °C; 12 h, 45 °C
2.1 Reagents: Acetic acid ,  Potassium borohydride Solvents: Dichloromethane ;  -30 - 35 °C; 30 min, 35 °C
2.2 Solvents: Dichloromethane ;  2 h, rt
2.3 Reagents: Sodium hydroxide ,  Hydrochloric acid Solvents: Water ;  pH 8, rt
3.1 Reagents: Formic acid ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isopropanol ,  Water ;  rt → 50 °C
3.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8, rt
Reference
Synthesis of related substance of sitagliptin phosphate
Wu, Zonghao; et al, Shandong Huagong, 2017, 46(14), 19-21

Production Method 7

1883657-38-2 1883657-38-2
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Water ,  Trichlorosilane Catalysts: (2S)-1-Formyl-N-[(1S,2R)-2-(methoxymethoxy)-1,2-diphenylethyl]-2-piperidinecarbo… Solvents: Dichloromethane ;  0 °C; 36 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
3.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
4.1 -
Reference
Chiral Lewis Base-Catalyzed, Enantioselective Reduction of Unprotected β-Enamino Esters with Trichlorosilane
Ye, Jianheng; et al, Advanced Synthesis & Catalysis, 2016, 358(7), 1042-1047

Production Method 8

922178-94-7 922178-94-7
823817-55-6 823817-55-6
Reaction Conditions
Reference
Chiral Lewis Base-Catalyzed, Enantioselective Reduction of Unprotected β-Enamino Esters with Trichlorosilane
Ye, Jianheng; et al, Advanced Synthesis & Catalysis, 2016, 358(7), 1042-1047

Production Method 9

823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Isopropanol ,  Water ;  rt → 70 °C; 8 - 10 h, 105 psi, 65 - 70 °C; 70 °C → 30 °C
1.2 Reagents: Acetic acid ;  1 h, 80 - 85 °C; 85 °C → 30 °C; 2 h, 25 - 30 °C
Reference
Efficient and Convenient Synthetic Routes for Sitagliptin Impurities
Metil, Dattatray S.; et al, ChemistrySelect, 2018, 3(10), 2723-2729

Production Method 10

823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Methanesulfonic acid ,  Trifluoroacetic acid Solvents: Thioanisole ;  12 h, 40 °C
Reference
Catalytic enantioselective allylic amination of olefins for the synthesis of ent-sitagliptin
Bao, Hongli; et al, Synlett, 2013, 24(18), 2459-2463

Production Method 11

1683551-57-6 1683551-57-6
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Formic acid ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isopropanol ,  Water ;  rt → 50 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8, rt
Reference
Synthesis of related substance of sitagliptin phosphate
Wu, Zonghao; et al, Shandong Huagong, 2017, 46(14), 19-21

Production Method 12

762240-92-6 762240-92-6
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole ,  Diisopropylethylamine Solvents: Dimethylformamide ;  2 d, 23 °C
2.1 Reagents: Methanesulfonic acid ,  Trifluoroacetic acid Solvents: Thioanisole ;  12 h, 40 °C
Reference
Catalytic enantioselective allylic amination of olefins for the synthesis of ent-sitagliptin
Bao, Hongli; et al, Synlett, 2013, 24(18), 2459-2463

Production Method 13

823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: 9-Borabicyclo[3.3.1]nonane Solvents: Tetrahydrofuran ;  1 h, 23 °C; 23 °C → 0 °C
1.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  0 °C
2.1 Reagents: Periodic acid (H5IO6) Catalysts: Chromium trioxide Solvents: Acetonitrile ;  0 °C; 1 h, 0 °C
2.2 Reagents: Disodium phosphate Solvents: Water
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole ,  Diisopropylethylamine Solvents: Dimethylformamide ;  2 d, 23 °C
4.1 Reagents: Methanesulfonic acid ,  Trifluoroacetic acid Solvents: Thioanisole ;  12 h, 40 °C
Reference
Catalytic enantioselective allylic amination of olefins for the synthesis of ent-sitagliptin
Bao, Hongli; et al, Synlett, 2013, 24(18), 2459-2463

Production Method 14

823817-55-6 823817-55-6
Reaction Conditions
1.1 Catalysts: Palladium trifluoroacetate ,  2,2′-Methylenebis[(4S)-4-tert-butyl-2-oxazoline] Solvents: 1,2-Dichloroethane ;  rt → -20 °C; 30 min, 50 °C; 7 d, -15 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  14 h, 23 °C
2.1 Reagents: 9-Borabicyclo[3.3.1]nonane Solvents: Tetrahydrofuran ;  1 h, 23 °C; 23 °C → 0 °C
2.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  0 °C
3.1 Reagents: Periodic acid (H5IO6) Catalysts: Chromium trioxide Solvents: Acetonitrile ;  0 °C; 1 h, 0 °C
3.2 Reagents: Disodium phosphate Solvents: Water
4.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole ,  Diisopropylethylamine Solvents: Dimethylformamide ;  2 d, 23 °C
5.1 Reagents: Methanesulfonic acid ,  Trifluoroacetic acid Solvents: Thioanisole ;  12 h, 40 °C
Reference
Catalytic enantioselective allylic amination of olefins for the synthesis of ent-sitagliptin
Bao, Hongli; et al, Synlett, 2013, 24(18), 2459-2463

Production Method 15

823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  rt → -20 °C; 30 min, 50 °C; 7 d, -15 °C
2.1 Reagents: 9-Borabicyclo[3.3.1]nonane Solvents: Tetrahydrofuran ;  1 h, 23 °C; 23 °C → 0 °C
2.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  0 °C
3.1 Reagents: Periodic acid (H5IO6) Catalysts: Chromium trioxide Solvents: Acetonitrile ;  0 °C; 1 h, 0 °C
3.2 Reagents: Disodium phosphate Solvents: Water
4.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole ,  Diisopropylethylamine Solvents: Dimethylformamide ;  2 d, 23 °C
5.1 Reagents: Methanesulfonic acid ,  Trifluoroacetic acid Solvents: Thioanisole ;  12 h, 40 °C
Reference
Catalytic enantioselective allylic amination of olefins for the synthesis of ent-sitagliptin
Bao, Hongli; et al, Synlett, 2013, 24(18), 2459-2463

Production Method 16

2033-24-1 2033-24-1
209995-38-0 209995-38-0
823817-55-6 823817-55-6
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  16 h, 0 °C
1.2 Solvents: Isopropanol ;  4 h, reflux
1.3 Reagents: Ammonium acetate Solvents: Toluene ;  6 h, reflux
2.1 Reagents: Water ,  Trichlorosilane Catalysts: (2S)-1-Formyl-N-[(1S,2R)-2-(methoxymethoxy)-1,2-diphenylethyl]-2-piperidinecarbo… Solvents: Dichloromethane ;  0 °C; 36 h, 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
4.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
5.1 -
Reference
Chiral Lewis Base-Catalyzed, Enantioselective Reduction of Unprotected β-Enamino Esters with Trichlorosilane
Ye, Jianheng; et al, Advanced Synthesis & Catalysis, 2016, 358(7), 1042-1047

Production Method 17

667-20-9 667-20-9
823817-55-6 823817-55-6
Reaction Conditions
1.1 Solvents: Diethyl ether ;  rt → 0 °C; 12 h, 4 °C
2.1 Catalysts: Palladium trifluoroacetate ,  2,2′-Methylenebis[(4S)-4-tert-butyl-2-oxazoline] Solvents: 1,2-Dichloroethane ;  rt → -20 °C; 30 min, 50 °C; 7 d, -15 °C
2.2 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  14 h, 23 °C
3.1 Reagents: 9-Borabicyclo[3.3.1]nonane Solvents: Tetrahydrofuran ;  1 h, 23 °C; 23 °C → 0 °C
3.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  0 °C
4.1 Reagents: Periodic acid (H5IO6) Catalysts: Chromium trioxide Solvents: Acetonitrile ;  0 °C; 1 h, 0 °C
4.2 Reagents: Disodium phosphate Solvents: Water
5.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole ,  Diisopropylethylamine Solvents: Dimethylformamide ;  2 d, 23 °C
6.1 Reagents: Methanesulfonic acid ,  Trifluoroacetic acid Solvents: Thioanisole ;  12 h, 40 °C
Reference
Catalytic enantioselective allylic amination of olefins for the synthesis of ent-sitagliptin
Bao, Hongli; et al, Synlett, 2013, 24(18), 2459-2463

(3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one Raw materials

(3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one Preparation Products

(3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one Related Literature

823817-55-6 ((3S)-3-amino-1-3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazin-7-yl-4-(2,4,5-trifluorophenyl)butan-1-one) Related Products

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